Cas no 56611-94-0 (L-Alanine, N-L-alanyl-, monohydrochloride)

• Product Name: L-Alanine, N-L-alanyl-, monohydrochloride
• CAS No: 56611-94-0
• MF: C₆H₁₃ClN₂O₃
• MW: 196.632020711899
• CID: 1602626
• PubChem ID: 88735735
• Update Time: 2025-04-23

L-Alanine, N-L-alanyl-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-L-alanyl-, monohydrochloride
• L-Alanyl-D-alanine hydrochloride

• Inchi： 1S/C6H12N2O3.ClH/c1-3(7)5(9)8-4(2)6(10)11;/h3-4H,7H2,1-2H3,(H,8,9)(H,10,11);1H/t3-,4-;/m0./s1
• InChI Key： YKZTXOMGFUVZSN-MMALYQPHSA-N
• SMILES： Cl.O=C([C@H](C)N)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 196.0614700g/mol
• Monoisotopic Mass: 196.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Alanine, N-L-alanyl-, monohydrochloride

Introduction to L-Alanine, N-L-alanyl-, monohydrochloride (CAS No. 56611-94-0)

L-Alanine, N-L-alanyl-, monohydrochloride, identified by the chemical compound code CAS No. 56611-94-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This zwitterionic amino acid derivative has garnered attention due to its versatile applications in drug formulation, enzyme inhibition studies, and as a building block in peptide synthesis. The compound’s unique structural properties, characterized by its L-configuration and hydrochloride salt form, make it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of L-Alanine, N-L-alanyl-, monohydrochloride consists of an alanine residue linked to another alanine molecule through an amide bond, forming a dipeptide-like moiety. The presence of the hydrochloride salt enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications where bioavailability and stability are paramount. This solubility profile makes it particularly useful in formulations requiring precise dissolution rates and compatibility with other therapeutic agents.

In recent years, research into L-Alanine, N-L-alanyl-, monohydrochloride has expanded significantly, particularly in the context of its role as a precursor in peptide mimetics and protease inhibitors. Studies have demonstrated its efficacy in modulating enzymatic pathways associated with inflammation and metabolic disorders. For instance, derivatives of this compound have been explored as potential treatments for chronic inflammatory conditions, where their ability to interfere with key proteolytic enzymes has shown promise.

The pharmaceutical industry has also leveraged L-Alanine, N-L-alanyl-, monohydrochloride in the development of novel antibiotics and antiviral agents. Its structural motif is frequently incorporated into synthetic peptides designed to mimic natural ligands that interact with bacterial cell wall synthesis enzymes or viral proteases. Such applications highlight the compound’s importance as a scaffold for drug discovery efforts aimed at addressing resistant pathogens.

Moreover, the compound’s stability under various pH conditions makes it an attractive candidate for oral and injectable formulations. Researchers have investigated its use in stabilizing biologically active peptides by preventing degradation from enzymatic or chemical processes. This stability is particularly crucial in long-acting injectables or delayed-release oral systems where maintaining therapeutic levels over extended periods is essential.

From a biochemical perspective, L-Alanine, N-L-alanyl-, monohydrochloride plays a role in cellular energy metabolism and amino acid transport systems. Its incorporation into synthetic pathways can influence metabolic fluxes, making it a tool for studying nutrient uptake and utilization in cells. Such studies are relevant to understanding metabolic syndromes and developing interventions for conditions like diabetes or obesity.

The synthesis of L-Alanine, N-L-alanyl-, monohydrochloride typically involves solid-phase peptide synthesis (SPPS) or solution-phase methods where alanine residues are coupled via amide bond formation. The hydrochloride form is achieved by treating the free base with hydrochloric acid under controlled conditions to ensure high yield and purity. Advances in synthetic methodologies have improved the efficiency of these processes, allowing for scalable production suitable for industrial applications.

In conclusion, L-Alanine, N-L-alanyl-, monohydrochloride (CAS No. 56611-94-0) is a multifaceted compound with broad utility in pharmaceutical research and development. Its structural versatility, solubility characteristics, and biological relevance make it indispensable in drug design and biochemical studies. As research continues to uncover new applications for this derivative, its significance is expected to grow further, solidifying its place as a cornerstone molecule in modern medicinal chemistry.